2-Thiophenemethanol
Cat. No. B153580
CAS No.:
636-72-6
M. Wt: 114.17 g/mol
InChI Key: ZPHGMBGIFODUMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05616596
Procedure details
To a 0° C. mixture of 2-thiophenemethanol (2.80 g, 24.5 mmol) and triethylamine (5.10 mL, 36.8 mmol) in CH2Cl2 (25 mL) was added methanesulfonyl chloride (2.09 mL, 27.0 mmol) and the reaction mixture was stirred for 2 hours. The reaction mixture was poured into H2O and the layers were separated. The organic phase was washed with cold 1N HCl (3×), saturated aqueous NaHCO3, and brine, dried over MgSO4, filtered. and concentrated in vacuo. 2-thienylmethyl methanesulfonate (1.78 g, 38%) was obtained by chromatography on silica gel (20% ethyl acetate/hexane).
Yield
38%
Identifiers
|
REACTION_CXSMILES
|
[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][OH:7].C(N(CC)CC)C.[CH3:15][S:16](Cl)(=[O:18])=[O:17].O>C(Cl)Cl>[CH3:15][S:16]([O:7][CH2:6][C:2]1[S:1][CH:5]=[CH:4][CH:3]=1)(=[O:18])=[O:17]
|
Inputs
Step One
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Name
|
|
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Quantity
|
2.8 g
|
|
Type
|
reactant
|
|
Smiles
|
S1C(=CC=C1)CO
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|
Name
|
|
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Quantity
|
5.1 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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|
Name
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|
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Quantity
|
25 mL
|
|
Type
|
solvent
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|
Smiles
|
C(Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
2.09 mL
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)(=O)Cl
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
|
the reaction mixture was stirred for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the layers were separated
|
WASH
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Type
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WASH
|
|
Details
|
The organic phase was washed with cold 1N HCl (3×), saturated aqueous NaHCO3, and brine
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
and concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)OCC=1SC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.78 g | |
| YIELD: PERCENTYIELD | 38% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
